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  4. 4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one 4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
Brand Name: Vulcanchem
CAS No.: 1788090-69-6
VCID: VC0161689
InChI: InChI=1S/C20H30O3/c1-13-6-7-17-19(2,3)9-5-10-20(17,4)15(13)12-16(21)14-8-11-23-18(14)22/h8,15-17,21H,1,5-7,9-12H2,2-4H3/t15-,16-,17-,20+/m0/s1
SMILES: CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one

CAS No.: 1788090-69-6

Reference Standards

VCID: VC0161689

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one - 1788090-69-6

CAS No. 1788090-69-6
Product Name 4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name 4-[(1S)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
Standard InChI InChI=1S/C20H30O3/c1-13-6-7-17-19(2,3)9-5-10-20(17,4)15(13)12-16(21)14-8-11-23-18(14)22/h8,15-17,21H,1,5-7,9-12H2,2-4H3/t15-,16-,17-,20+/m0/s1
Standard InChIKey NNNUJNWMFLYQTF-OGNFBWPZSA-N
Isomeric SMILES C[C@]12CCCC([C@@H]1CCC(=C)[C@@H]2C[C@@H](C3=CCOC3=O)O)(C)C
SMILES CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C
Canonical SMILES CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C
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PubChem Compound 16081511
Last Modified Nov 11 2021
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